3-(2-AMINOETHYL)-3H-OXAZOLO[4,5-b]PYRIDIN-2-ONE

• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol
• IUPAC Name: 3-(2-aminoethyl)-[1,3]oxazolo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C8H9N3O2/c9-3-5-11-7-6(13-8(11)12)2-1-4-10-7/h1-2,4H,3,5,9H2
• InChI Key: MZUJGXVUOIAODV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C(=O)O2)CCN

Description

3-(2-AMINOETHYL)-3H-OXAZOLO[4,5-b]PYRIDIN-2-ONE is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.013 mol of hexamethylenetetramine, dissolved beforehand in 20 cm3 of chloroform, and 0.01 mol of 3-(2-bromoethyl)-3H-oxazolo[4,5-b]pyridin-2-one, dissolved beforehand in 15 cm3 of chloroform, are introduced into a round-bottomed flask placed under argon and surmounted by a condenser. The mixture is heated to reflux for one week. The product is drained and dried. The precipitate is introduced into a ground-necked 250-cm3 flask equipped with a reflux condenser, and 50 cm3 of absolute alcohol and 10 cm3 of concentrated hydrochloric acid are added. The mixture is heated to reflux for two hours with magnetic stirring. The solvent is evaporated off on a water bath under vacuum and the product is recrystallized in alcohol at 95° C.